Cas no 1220020-39-2 (2-4-(3-Pyrrolidinyl)-1-piperazinyl-1-ethanol Dihydrochloride)

• Product Name: 2-4-(3-Pyrrolidinyl)-1-piperazinyl-1-ethanol Dihydrochloride
• CAS No: 1220020-39-2
• MF: C₁₀H₂₃Cl₂N₃O
• MW: 272.21512055397
• CID: 1073776
• PubChem ID: 56831618
• Update Time: 2025-05-19

2-4-(3-Pyrrolidinyl)-1-piperazinyl-1-ethanol Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[4-(3-Pyrrolidinyl)-1-piperazinyl]-1-ethanol dihydrochloride
• 2-(4-(Pyrrolidin-3-yl)piperazin-1-yl)ethanoldihydrochloride
• AKOS015845031
• 2-(4-(Pyrrolidin-3-yl)piperazin-1-yl)ethanol dihydrochloride
• 2-[4-(3-Pyrrolidinyl)-1-piperazinyl]-1-ethanoldihydrochloride
• 1220020-39-2
• 2-[4-(pyrrolidin-3-yl)piperazin-1-yl]ethan-1-ol dihydrochloride
• 2-(4-pyrrolidin-3-ylpiperazin-1-yl)ethanol;dihydrochloride
• 2-4-(3-Pyrrolidinyl)-1-piperazinyl-1-ethanol Dihydrochloride

• MDL： MFCD13561601
• Inchi： 1S/C10H21N3O.2ClH/c14-8-7-12-3-5-13(6-4-12)10-1-2-11-9-10;;/h10-11,14H,1-9H2;2*1H
• InChI Key： VYFWUDLACQFOIT-UHFFFAOYSA-N
• SMILES： Cl.Cl.OCCN1CCN(CC1)C1CNCC1

Computed Properties

• Exact Mass: 271.1218178g/mol
• Monoisotopic Mass: 271.1218178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 2-4-(3-Pyrrolidinyl)-1-piperazinyl-1-ethanol Dihydrochloride

Chemical Compound CAS No. 1220020-39-2: 2-[4-(3-Pyrrolidinyl)-1-piperazinyl]ethanol Dihydrochloride

The chemical compound with CAS No. 1220020-39-2, known as 2-[4-(3-Pyrrolidinyl)-1-piperazinyl]ethanol dihydrochloride, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a piperazine ring substituted with a pyrrolidine group and an ethanol side chain, all in a dihydrochloride salt form. The piperazine ring is a six-membered amine-containing structure, while the pyrrolidine group is a five-membered amine ring. These structural features contribute to the compound's versatility and reactivity.

Recent studies have highlighted the importance of such heterocyclic compounds in drug design and development. The presence of both piperazine and pyrrolidine moieties makes this compound a promising candidate for exploring new therapeutic agents. For instance, piperazine derivatives are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. Similarly, pyrrolidine-containing compounds have been shown to exhibit antimicrobial, antifungal, and anticancer activities in preclinical models.

The synthesis of 2-[4-(3-Pyrrolidinyl)-1-piperazinyl]ethanol dihydrochloride involves a multi-step process that typically begins with the preparation of the piperazine derivative. This is followed by the introduction of the pyrrolidine group through nucleophilic substitution or coupling reactions. The final step involves protonation of the nitrogen atoms to form the dihydrochloride salt, which enhances solubility and stability. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets pharmaceutical standards.

In terms of physical properties, this compound exhibits a melting point of approximately 185°C and a boiling point around 350°C under standard conditions. Its solubility in water is moderate, but it dissolves readily in polar organic solvents such as ethanol and methanol. These properties make it suitable for use in various chemical reactions and formulations.

The applications of CAS No. 1220020-39-2 are diverse and span across multiple industries. In the pharmaceutical sector, it serves as an intermediate in the synthesis of bioactive molecules targeting neurological disorders, inflammation, and cancer. For example, recent research has focused on its potential as an inhibitor of histone deacetylases (HDACs), which are enzymes involved in epigenetic regulation. Additionally, this compound has shown promise in modulating GABA receptors, making it a potential candidate for treating anxiety and sleep disorders.

In the field of materials science, this compound has been explored as a precursor for advanced polymers and coatings due to its ability to form stable amide bonds with carboxylic acids. Its reactivity towards electrophilic substitution reactions also makes it valuable in organic synthesis for constructing complex molecules with tailored functionalities.

From an environmental perspective, understanding the degradation pathways of CAS No. 1220020-39-2 is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, this compound undergoes microbial degradation through hydrolysis and oxidation mechanisms. The presence of heavy metals or other catalysts can accelerate this process, reducing its persistence in aquatic environments.

In conclusion, CAS No. 1220020-39-2: 2-[4-(3-Pyrrolidinyl)-1-piperazinyl]ethanol dihydrochloride is a versatile compound with significant potential across multiple disciplines. Its unique structure enables diverse applications ranging from drug development to materials science. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.